Cas no 1344630-80-3 ((2R)-4-3-fluoro-4-(trifluoromethyl)phenylbutan-2-amine)

• Product Name: (2R)-4-3-fluoro-4-(trifluoromethyl)phenylbutan-2-amine
• CAS No: 1344630-80-3
• MF: C₁₁H₁₃F₄N
• MW: 235.221236944199
• CID: 5765579
• PubChem ID: 165668108
• Update Time: 2025-11-03

(2R)-4-3-fluoro-4-(trifluoromethyl)phenylbutan-2-amine Chemical and Physical Properties

Names and Identifiers

• 1344630-80-3
• (2R)-4-[3-fluoro-4-(trifluoromethyl)phenyl]butan-2-amine
• EN300-1932177
• (2R)-4-3-fluoro-4-(trifluoromethyl)phenylbutan-2-amine

• Inchi： 1S/C11H13F4N/c1-7(16)2-3-8-4-5-9(10(12)6-8)11(13,14)15/h4-7H,2-3,16H2,1H3/t7-/m1/s1
• InChI Key： QPMQVDNBRIIFFP-SSDOTTSWSA-N
• SMILES： FC1=C(C(F)(F)F)C=CC(=C1)CC[C@@H](C)N

Computed Properties

• Exact Mass: 235.09841207g/mol
• Monoisotopic Mass: 235.09841207g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 26Ų

Additional information on (2R)-4-3-fluoro-4-(trifluoromethyl)phenylbutan-2-amine

CAS No. 1344630-80-3: (2R)-4-(3-fluoro-4-trifluoromethylphenyl)butan-2-amine

The compound with CAS No. 1344630-80-3, known as (2R)-4-(3-fluoro-4-trifluoromethylphenyl)butan-2-amine, is a highly specialized organic compound with significant applications in the field of organic synthesis and pharmaceutical development. This compound is characterized by its unique structure, which includes a fluorine atom at the 3-position of the phenyl ring and a trifluoromethyl group at the 4-position, coupled with a chiral amine group at the 2-position of the butane chain. These structural features make it an invaluable building block in the creation of complex molecules, particularly in the development of bioactive compounds.

The synthesis of (2R)-4-(3-fluoro-4-trifluoromethylphenyl)butan-2-amine involves a series of precise reactions, including alkylation, amination, and stereoselective synthesis. Recent advancements in asymmetric catalysis have enabled the efficient production of this compound with high enantiomeric excess, making it more accessible for large-scale applications. Its chiral center at the 2-position is particularly important, as it imparts specific stereochemical properties that are critical in drug design and development.

In terms of applications, this compound has been extensively studied for its potential in the development of novel pharmaceutical agents. Its structure lends itself well to bioisosteric replacements, allowing chemists to explore its role in modulating various biological targets, such as enzymes and receptors. Recent research has highlighted its potential as a lead compound in the development of treatments for conditions such as cancer, inflammation, and neurodegenerative diseases.

The presence of fluorine atoms in this compound significantly enhances its pharmacokinetic properties, including bioavailability and metabolic stability. Fluorine's unique electronic properties also contribute to improved binding affinity to target proteins, making this compound a valuable tool in drug discovery efforts. Furthermore, its trifluoromethyl group provides additional rigidity to the molecule, which can be advantageous in optimizing pharmacodynamic properties.

In addition to its role in pharmaceuticals, (2R)-4-(3-fluoro-4-trifluoromethylphenyl)butan-2-amine has also found applications in the field of materials science. Its ability to form stable amide bonds makes it a useful precursor for the synthesis of advanced polymers and materials with tailored mechanical and thermal properties. Recent studies have explored its use in creating self-healing polymers and high-performance adhesives.

The study of this compound has also contributed to advancements in our understanding of stereochemistry and molecular recognition. Its enantiomers exhibit distinct biological activities, underscoring the importance of chirality in drug design. Researchers have employed techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy to elucidate its three-dimensional structure and interactions with biological systems.

In conclusion, CAS No. 1344630-80-3 represents a versatile and valuable compound with wide-ranging applications across multiple disciplines. Its unique structure, combined with recent advancements in synthetic methodologies and biological studies, positions it as a key player in future innovations in organic chemistry and pharmacology.